Cas no 1251672-29-3 (N-(4-chlorophenyl)-3-methyl-N-(3-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide)

• Product Name: N-(4-chlorophenyl)-3-methyl-N-(3-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
• CAS No: 1251672-29-3
• MF: C₂₁H₁₉ClN₄O₂S
• MW: 426.919162034988
• CID: 6424196
• PubChem ID: 49665091
• Update Time: 2025-07-16

N-(4-chlorophenyl)-3-methyl-N-(3-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-3-methyl-N-(3-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
• N-(4-chlorophenyl)-3-methyl-N-(3-methylbenzyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• 1251672-29-3
• AKOS021920128
• F3406-7450
• N-(4-chlorophenyl)-3-methyl-N-(3-methylbenzyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• CHEMBL4551839
• N-(4-chlorophenyl)-3-methyl-N-[(3-methylphenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide

• Inchi： 1S/C21H19ClN4O2S/c1-15-5-3-6-17(13-15)14-26(19-10-8-18(22)9-11-19)29(27,28)20-7-4-12-25-16(2)23-24-21(20)25/h3-13H,14H2,1-2H3
• InChI Key： OBVCWFMLEPQGCL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(CC1C=CC=C(C)C=1)S(C1=CC=CN2C(C)=NN=C21)(=O)=O

Computed Properties

• Exact Mass: 426.092
• Monoisotopic Mass: 426.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2
• XLogP3: 4.8

Additional information on N-(4-chlorophenyl)-3-methyl-N-(3-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide

N-(4-Chlorophenyl)-3-Methyl-N-(3-Methylphenyl)methyl-1,2,4-Triazolo[4,3-a]pyridine-8-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1251672-29-3, known as N-(4-chlorophenyl)-3-methyl-N-(3-methylphenyl)methyl-1,2,4-triazolo[4,3-a]pyridine-8-sulfonamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse roles in pharmacology and materials science. The structure of this compound is characterized by a triazolopyridine ring system fused with a sulfonamide group, making it a unique molecule with intriguing chemical properties.

Recent studies have highlighted the importance of triazolopyridine derivatives in drug discovery and development. These heterocyclic compounds are known for their ability to modulate various biological targets, including enzymes and receptors. The presence of the sulfonamide group in this compound further enhances its potential for bioavailability and selectivity. Researchers have demonstrated that such molecules can exhibit potent inhibitory activity against kinases and other enzymes associated with diseases like cancer and inflammatory disorders.

The synthesis of N-(4-chlorophenyl)-3-methyl-N-(3-methylphenyl)methyl-1,2,4-triazolo[4,3-a]pyridine-8-sulfonamide involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the formation of the triazolopyridine core through cyclization reactions and the subsequent attachment of the sulfonamide group via nucleophilic substitution or coupling reactions. The chloro and methyl substituents on the phenyl rings are strategically placed to optimize the molecule's pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Preclinical studies have shown that it exhibits selective inhibition against certain protein kinases, which are often overexpressed in cancer cells. This selectivity is attributed to the unique arrangement of functional groups within the molecule, particularly the sulfonamide moiety and the triazolopyridine ring system. Such findings underscore its potential as a lead compound in anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The triazolopyridine framework is known to exhibit interesting electronic properties, making it a candidate for use in organic electronics. Researchers have investigated its ability to act as a semiconductor material in thin-film transistors (TFTs), where its electronic characteristics could contribute to more efficient electronic devices.

The development of N-(4-chlorophenyl)-3-methyl-N-(3-methylphenyl)methyl-1,2,4-triazolo[4,3-a]pyridine-8-sulfonamide has been driven by advancements in synthetic chemistry techniques. Modern methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions have enabled chemists to construct complex molecules like this one with greater efficiency and precision. These techniques not only reduce reaction times but also improve yields and purity levels.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of such compounds. Studies have shown that certain sulfonamides can undergo microbial degradation under specific conditions, which is crucial for assessing their environmental impact. This knowledge is essential for ensuring that their use does not pose long-term risks to ecosystems.

In conclusion, CAS No. 1251672-29-3 represents a cutting-edge compound with multifaceted applications across various scientific domains. Its unique chemical structure endows it with properties that make it a valuable asset in both therapeutic development and materials science research. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in modern chemistry.